Cas no 1346601-03-3 (3-Indoxyl Sulfate-d4 Potassium Salt)

• Product Name: 3-Indoxyl Sulfate-d4 Potassium Salt
• CAS No: 1346601-03-3
• MF: C₈H₆KNO₄S
• MW: 251.300841808319
• CID: 1060605
• PubChem ID: 329766480
• Update Time: 2025-06-13

3-Indoxyl Sulfate-d4 Potassium Salt Chemical and Physical Properties

Names and Identifiers

• 3-Indoxyl Sulfate-d4 Potassium Salt
• Deuterated indoxyl sulfate potassium salt
• Potassium 3-indoxyl-4,5,6,7-d4 sulfate
• Urinary indican-4,5,6,7-d4

• Inchi： 1S/C8H7NO4S.K/c10-14(11,12)13-8-5-9-7-4-2-1-3-6(7)8;/h1-5,9H,(H,10,11,12);/q;+1/p-1
• InChI Key： MDAWATNFDJIBBD-UHFFFAOYSA-M
• SMILES： [K+].S(=O)(=O)([O-])OC1=CNC2C=CC=CC=21

Experimental Properties

• Melting Point: 165 °C (lit.)

3-Indoxyl Sulfate-d4 Potassium Salt Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives Arylsulfates

Additional information on 3-Indoxyl Sulfate-d4 Potassium Salt

Comprehensive Analysis of 3-Indoxyl Sulfate-d4 Potassium Salt (CAS No. 1346601-03-3): Applications and Research Insights

3-Indoxyl Sulfate-d4 Potassium Salt (CAS No. 1346601-03-3) is a deuterium-labeled analog of the endogenous metabolite 3-Indoxyl Sulfate, widely utilized in biomedical research, metabolomics, and pharmacokinetic studies. This stable isotope-labeled compound serves as an internal standard for LC-MS/MS quantification, addressing growing demands for precision in gut microbiome and chronic kidney disease (CKD) research. Its molecular structure features four deuterium atoms at key positions, ensuring minimal interference with natural isotopic distributions while enhancing analytical accuracy.

The compound’s relevance has surged alongside advancements in biomarker discovery and personalized medicine. Researchers increasingly focus on uremic toxins like 3-Indoxyl Sulfate, which accumulate in CKD and correlate with cardiovascular complications. The deuterated variant (3-Indoxyl Sulfate-d4) enables reliable tracking of these metabolites in biological matrices, aligning with trends in precision diagnostics. Notably, Google Scholar citations for this compound have risen by 32% since 2020, reflecting its pivotal role in toxicokinetic assays.

From a technical perspective, 3-Indoxyl Sulfate-d4 Potassium Salt exhibits high solubility in aqueous buffers (≥10 mg/mL), making it ideal for in vitro studies. Its stability under refrigeration (2–8°C) and compatibility with HPLC-UV and mass spectrometry platforms further bolster its utility. Recent publications highlight its application in intestinal permeability models, where it helps quantify microbial-host co-metabolism—a hot topic in nutritional science and probiotic research.

Emerging applications extend to neurodegenerative disease studies, particularly investigations of the gut-brain axis. The compound’s ability to cross the blood-brain barrier in rodent models has spurred interest in its potential role in neuroinflammation pathways. This aligns with frequent search queries like "3-Indoxyl Sulfate and Alzheimer’s" or "deuterated biomarkers for Parkinson’s," indicating strong public and academic interest.

Quality assurance protocols for CAS 1346601-03-3 require rigorous NMR and HPLC-MS validation to confirm isotopic purity (typically ≥98%). Suppliers often provide COA (Certificate of Analysis) with batch-specific data on residual solvents and heavy metals, addressing industry concerns about reference material traceability. These practices meet ISO 17034 standards, a frequent search term among laboratory accreditation professionals.

Future directions may involve 3-Indoxyl Sulfate-d4 in multi-omics integration studies, particularly combining metabolomics with microbiome sequencing data. The compound’s utility in dietary intervention trials—especially those investigating high-fiber diets or prebiotic supplementation—positions it at the intersection of nutrition and metabolic health, two areas dominating health-related searches in 2024.